1-Methyl-4-phenyl-1H-imidazole-5-carboxylic acid

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 3-methyl-5-phenylimidazole-4-carboxylic acid
• InChI: InChI=1S/C11H10N2O2/c1-13-7-12-9(10(13)11(14)15)8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15)
• InChI Key: RPJKZONANHLFTE-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1C(=O)O)C2=CC=CC=C2

Description

1-Methyl-4-phenyl-1H-imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (3.13 g) was added to 1-methyl-4-phenyl-1H-imidazole-5-carbaldehyde (intermediate 2) (2.33 g) dissolved in acetone (125 mL) and water (25 mL). Once dissolved, potassium permanganate (4.23 g) was added and the mixture stirred for 24 hours. The mixture was filtered through diatomaceous earth and the cake washed with water (2×20 mL). Acetone was evaporated from the filtrate which was extracted with EtOAc (50 mL). The aqueous layer was acidified with acetic acid to pH 5, reduced to half volume and a cream precipitate filtered and dried at 60° C. in vacuo to give the title compound as a cream solid (1.74 g, 69%);